2-Benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol
Catalog No.
S1907631
CAS No.
68133-07-3
M.F
C26H42O13
M. Wt
562.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
68133-07-3
Product Name
2-Benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol
IUPAC Name
2-benzofuran-1,3-dione;2-ethyl-2-(hydroxymethyl)propane-1,3-diol;hexanedioic acid;1-(2-hydroxypropoxy)propan-2-ol
Molecular Formula
C26H42O13
Molecular Weight
562.6 g/mol
InChI
InChI=1S/C8H4O3.C6H10O4.2C6H14O3/c9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;1-5(7)3-9-4-6(2)8;1-2-6(3-7,4-8)5-9/h1-4H;1-4H2,(H,7,8)(H,9,10);5-8H,3-4H2,1-2H3;7-9H,2-5H2,1H3
InChI Key
OODDSGCGIVJJFS-UHFFFAOYSA-N
SMILES
CCC(CO)(CO)CO.CC(COCC(C)O)O.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O
Canonical SMILES
CCC(CO)(CO)CO.CC(COCC(C)O)O.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O
- -Benzofuran-1,3-dione (more commonly known as Phthalic anhydride)
- -Ethyl-2-(hydroxymethyl)propane-1,3-diol (also known as Trimethylolpropane)
- Hexanedioic acid (better known as Adipic acid)
- -(2-hydroxypropoxy)propan-2-ol
While all these chemicals have individual applications in scientific research, there's no current research documented for their combined use.
- Phthalic anhydride: Primarily used in the production of polyesters () and resins used in coatings, paints, and composites (). Research is also ongoing to explore its potential in flame retardants and pharmaceuticals ().
- Trimethylolpropane (TMP): A versatile intermediate used in the production of resins, coatings, and elastomers (). Research explores its use in flame retardants and polyurethanes ().
- Adipic acid: A building block for various nylons and polyurethanes widely used in textiles, carpets, and engineering plastics (). Research is focused on developing new applications in biodegradable polymers ().
- 1-(2-hydroxypropoxy)propan-2-ol: Less commonly used compared to the others. Research suggests potential applications in lubricants, personal care products, and solvents due to its hygroscopic (water-absorbing) properties ().
General Manufacturing Information
Hexanedioic acid, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol, 1,3-isobenzofurandione and 1,1'-oxybis[2-propanol]: ACTIVE
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
XU - indicates a substance exempt from reporting under the Chemical Data Reporting Rule, (40 CFR 711).
Dates
Modify: 2023-08-16
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